Cas no 861080-52-6 (3-(Ethanesulfonyl)benzene-1-sulfonyl chloride)

• Product Name: 3-(Ethanesulfonyl)benzene-1-sulfonyl chloride
• CAS No: 861080-52-6
• MF: C₈H₉ClO₄S₂
• MW: 268.737659215927
• CID: 1849987
• PubChem ID: 64431987
• Update Time: 2025-11-07

3-(Ethanesulfonyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-(ethylsulfonyl)-
• 3-(ethylsulfonyl)benzenesulfonyl chloride
• 3-(ethanesulfonyl)benzene-1-sulfonylchloride
• STL370519
• 861080-52-6
• AKOS013755322
• SCHEMBL1156456
• EN300-106531
• 3-ethylsulfonylbenzenesulfonyl chloride
• 3-(ethanesulfonyl)benzene-1-sulfonyl chloride
• 3-(Ethanesulfonyl)benzene-1-sulfonyl chloride

• Inchi： 1S/C8H9ClO4S2/c1-2-14(10,11)7-4-3-5-8(6-7)15(9,12)13/h3-6H,2H2,1H3
• InChI Key： JRQHHZNOHIKOCF-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC(=C1)S(CC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 267.9630788g/mol
• Monoisotopic Mass: 267.9630788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85Ų

Additional information on 3-(Ethanesulfonyl)benzene-1-sulfonyl chloride

3-(Ethanesulfonyl)benzene-1-sulfonyl chloride (CAS 861080-52-6): A Versatile Sulfonylating Agent in Modern Organic Synthesis

In the realm of specialty chemicals and pharmaceutical intermediates, 3-(Ethanesulfonyl)benzene-1-sulfonyl chloride (CAS 861080-52-6) has emerged as a valuable sulfonylation reagent with unique reactivity profiles. This aromatic sulfonyl chloride derivative combines the electron-withdrawing properties of ethanesulfonyl and sulfonyl chloride groups, making it particularly useful in nucleophilic substitution reactions and as a protecting group precursor in complex molecule synthesis.

The growing interest in sulfonamide-containing compounds in drug discovery has significantly increased the demand for specialized sulfonylating agents like 3-(Ethanesulfonyl)benzene-1-sulfonyl chloride. Recent studies highlight its application in creating sulfonamide-based protease inhibitors, a hot topic in antiviral drug development research. The compound's dual sulfonyl functionality allows for selective modifications that are challenging with simpler sulfonyl chlorides.

From a chemical properties perspective, this white to off-white crystalline powder exhibits excellent solubility in common organic solvents such as dichloromethane, THF, and acetonitrile, while being sparingly soluble in water. Its molecular structure (C8H9ClO4S2) features a benzene ring with sulfonyl chloride at position 1 and ethanesulfonyl at position 3, creating an interesting electronic distribution that influences its reactivity patterns.

The synthetic utility of 3-(Ethanesulfonyl)benzene-1-sulfonyl chloride extends beyond pharmaceutical applications. Material scientists have utilized it in the preparation of sulfonated polymers with enhanced proton conductivity for fuel cell membranes, addressing current needs in renewable energy technologies. The compound's ability to introduce both sulfonic acid and sulfonamide functionalities makes it valuable for creating materials with tailored properties.

Recent advancements in flow chemistry have opened new possibilities for safer handling and more efficient use of 3-(Ethanesulfonyl)benzene-1-sulfonyl chloride in continuous manufacturing processes. This aligns with the pharmaceutical industry's push toward green chemistry and process intensification. The compound's stability under controlled conditions makes it suitable for such modern synthetic methodologies.

Quality control of 3-(Ethanesulfonyl)benzene-1-sulfonyl chloride typically involves HPLC analysis with UV detection, ensuring high purity (>98%) for sensitive applications. Storage recommendations include protection from moisture at 2-8°C in amber glass containers, following standard practices for sulfonyl chloride compounds. Proper handling procedures are essential to maintain the material's integrity and performance.

The global market for specialty sulfonylating agents shows steady growth, with 3-(Ethanesulfonyl)benzene-1-sulfonyl chloride finding increasing adoption in contract research organizations and custom synthesis services. Its unique structural features offer solutions to synthetic challenges in medicinal chemistry programs targeting various disease areas, particularly in the development of enzyme inhibitors and receptor modulators.

From an environmental perspective, proper waste management of 3-(Ethanesulfonyl)benzene-1-sulfonyl chloride reaction byproducts is crucial. Modern waste treatment protocols recommend alkaline hydrolysis followed by appropriate disposal methods, reflecting the chemical industry's commitment to sustainable practices. These considerations are increasingly important to researchers and manufacturers alike.

Looking ahead, the versatility of 3-(Ethanesulfonyl)benzene-1-sulfonyl chloride (CAS 861080-52-6) positions it as a valuable tool in organic synthesis and materials science. As research continues to uncover new applications for sulfonamide derivatives in various fields, the demand for specialized sulfonylating agents with controlled reactivity is expected to grow, ensuring this compound's continued relevance in scientific and industrial applications.